Cas no 872291-99-1 (ethyl 2,2-dimethyl-3-oxocyclopentane-1-carboxylate)

• Product Name: ethyl 2,2-dimethyl-3-oxocyclopentane-1-carboxylate
• CAS No: 872291-99-1
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 2132797
• PubChem ID: 53302310
• Update Time: 2025-04-21

ethyl 2,2-dimethyl-3-oxocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-dimethyl-3-oxocyclopentane-1-carboxylate
• ethyl 2,2-dimethyl-3-oxo-cyclopentanecarboxylate
• DB-076888
• 872291-99-1
• AKOS006371514

• Inchi： 1S/C10H16O3/c1-4-13-9(12)7-5-6-8(11)10(7,2)3/h7H,4-6H2,1-3H3
• InChI Key： KWPAZRVDEVDEHO-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(=O)OCC)C1(C)C

Computed Properties

• Exact Mass: 184.109944368Da
• Monoisotopic Mass: 184.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų